Cas no 6378-24-1 ((4-methoxy-3-nitrophenyl)methanesulfonyl chloride)

• Product Name: (4-methoxy-3-nitrophenyl)methanesulfonyl chloride
• CAS No: 6378-24-1
• MF: C₈H₈ClNO₅S
• MW: 265.670820236206
• CID: 5233636
• PubChem ID: 43094383
• Update Time: 2025-05-20

(4-methoxy-3-nitrophenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonyl chloride, 4-methoxy-3-nitro-
• (4-methoxy-3-nitrophenyl)methanesulfonyl chloride

• Inchi： 1S/C8H8ClNO5S/c1-15-8-3-2-6(5-16(9,13)14)4-7(8)10(11)12/h2-4H,5H2,1H3
• InChI Key： WLUHPBACXZXHON-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC=C(OC)C([N+]([O-])=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on (4-methoxy-3-nitrophenyl)methanesulfonyl chloride

Comprehensive Guide to (4-Methoxy-3-Nitrophenyl)Methanesulfonyl Chloride (CAS No. 6378-24-1)

(4-Methoxy-3-nitrophenyl)methanesulfonyl chloride (CAS No. 6378-24-1) is a specialized chemical compound widely utilized in organic synthesis and pharmaceutical research. This sulfonyl chloride derivative is particularly valued for its role as a versatile intermediate in the preparation of more complex molecules. Its unique structure, featuring a methoxy group and a nitro group on the aromatic ring, makes it a critical building block for synthesizing compounds with potential biological activity.

In recent years, the demand for high-purity sulfonyl chlorides like (4-methoxy-3-nitrophenyl)methanesulfonyl chloride has surged, driven by advancements in drug discovery and material science. Researchers and manufacturers frequently search for CAS 6378-24-1 suppliers, synthesis methods, and applications in medicinal chemistry. This compound’s relevance is further highlighted by its use in developing enzyme inhibitors and fluorescent probes, aligning with the growing interest in targeted therapies and diagnostic tools.

One of the key advantages of 6378-24-1 is its reactivity as a sulfonating agent, enabling the introduction of the methanesulfonyl group into various substrates. This property is particularly useful in peptide modification and the creation of sulfonamide derivatives, which are prominent in agrochemicals and pharmaceuticals. Users often inquire about storage conditions and handling precautions for this compound, emphasizing the need for stability under inert atmospheres and protection from moisture.

The compound’s nitro-aromatic moiety also contributes to its utility in photochemical applications, a trending topic in sustainable chemistry. With increasing interest in green synthesis and light-driven reactions, (4-methoxy-3-nitrophenyl)methanesulfonyl chloride has gained attention as a potential candidate for photocatalysis studies. Searches related to nitroaryl compounds in catalysis and environmentally friendly reagents often highlight its relevance.

From a commercial perspective, CAS 6378-24-1 is often compared to other sulfonyl chlorides in terms of cost-effectiveness and scalability. Suppliers and buyers frequently explore bulk pricing, custom synthesis options, and regulatory compliance for this compound. Its compatibility with automated synthesis platforms further enhances its appeal in high-throughput screening workflows, a priority for modern pharmaceutical R&D.

In summary, (4-methoxy-3-nitrophenyl)methanesulfonyl chloride (CAS No. 6378-24-1) stands out as a multifaceted reagent with broad applications in drug development, material science, and sustainable chemistry. Its structural features and reactivity profile continue to inspire innovative research, addressing contemporary challenges in precision medicine and green chemistry. For those seeking detailed technical data or collaborative opportunities, this compound remains a cornerstone in advanced synthetic methodologies.